11,12-dimethoxy-8,9,13b,14-tetrahydro-6H-[1,2,4]triazolo[5'',1'':2',3']pyrimido[4',5':4,5]pyrido[2,1-a]isoquinolin-6-one
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Description
Scientific Research Applications
One-pot Synthesis and Antioxidant Activity
A series of novel pyrimido[4,5-c]isoquinolines and 1,2,3-triazole-coupled pyrimido[4,5-c]isoquinolines were synthesized through one-pot methods. These compounds demonstrated significant antioxidant activity, with some showing potent activity comparable to the standard drug Trolox (S. Narsimha, K. Battula, V. Nagavelli, 2018).
Reaction with Dimethyl Acetylenedicarboxylate
The interaction between triazolobenzopyridinium and triazolothiazolium ylides with dimethyl acetylenedicarboxylate resulted in the formation of compounds like dimethyl pyrrolo[1,2-a]quinoline-1,2-dicarboxylate and others, highlighting the chemical reactivity of these structures (B. Abarca, R. Ballesteros, N. Houari, Aldelouahid Samadi, 1998).
Neurotropic Activity
New heterosystems based on condensed pyrido[3',2':4,5]thieno[2,3-e][1,2,4]triazolo[4,3-c]pyrimidines and others were synthesized, with investigations into their neurotropic activities, providing insights into potential therapeutic applications (Е. Г. Пароникян et al., 2012).
Antimicrobial Activity
Chalcones incorporating isoquinoline moiety demonstrated antimicrobial activity against various bacteria and fungi, with some compounds showing competitive activities to standard drugs. This suggests potential applications in combating microbial resistance (S. Mukhtar et al., 2022).
Properties
IUPAC Name |
18,19-dimethoxy-4,5,7,9,13-pentazapentacyclo[11.8.0.03,11.04,8.016,21]henicosa-3(11),5,7,9,16,18,20-heptaen-12-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5O3/c1-25-15-5-10-3-4-22-13(11(10)6-16(15)26-2)7-14-12(17(22)24)8-19-18-20-9-21-23(14)18/h5-6,8-9,13H,3-4,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PKHANAXIEVXFMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C3CC4=C(C=NC5=NC=NN45)C(=O)N3CCC2=C1)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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